Cas no 160938-18-1 (4-Chloro-2-iodo-1-nitrobenzene)

4-Chloro-2-iodo-1-nitrobenzene is a halogenated nitroaromatic compound with the molecular formula C₆H₃ClINO₂. This structurally versatile intermediate is valued in organic synthesis for its reactivity at multiple sites, enabling selective functionalization in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of chloro, iodo, and nitro groups offers distinct electronic and steric properties, making it useful in pharmaceutical and agrochemical research. Its crystalline solid form ensures stability under standard conditions, while the iodine substituent enhances its utility in metal-catalyzed reactions. The compound is typically handled under controlled conditions due to its potential sensitivity to light and heat.
4-Chloro-2-iodo-1-nitrobenzene structure
160938-18-1 structure
Product Name:4-Chloro-2-iodo-1-nitrobenzene
CAS No:160938-18-1
MF:C6H3ClINO2
MW:283.450992822647
MDL:MFCD11007732
CID:824940
PubChem ID:11426100
Update Time:2025-06-07

4-Chloro-2-iodo-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-iodo-1-nitrobenzene
    • 4-Chloro-2-iodonitrobenzene
    • Benzene, 4-chloro-2-iodo-1-nitro-
    • LogP
    • 1-nitro-2-iodo-4-chlorobenzene
    • 1-Iodo-2-nitro-5-chlorobenzene
    • OTLJSDATRAVVAV-UHFFFAOYSA-N
    • AKOS009385489
    • DS-15043
    • SCHEMBL2766183
    • O11207
    • 160938-18-1
    • EN300-39786
    • MFCD11007732
    • DTXSID90465548
    • SY101616
    • CS-0041170
    • DB-357985
    • 4-chloro-2-iodo-1-nitro-benzene
    • MDL: MFCD11007732
    • Inchi: 1S/C6H3ClINO2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H
    • InChI Key: OTLJSDATRAVVAV-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 282.88929
  • Monoisotopic Mass: 282.88970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 3

Experimental Properties

  • Density: 2.094±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.077 g/l) (25 º C),
  • PSA: 43.14

4-Chloro-2-iodo-1-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
036025-1g
4-Chloro-2-iodonitrobenzene
160938-18-1 97%
1g
£16.00 2022-02-28
Fluorochem
036025-5g
4-Chloro-2-iodonitrobenzene
160938-18-1 97%
5g
£45.00 2022-02-28
Fluorochem
036025-10g
4-Chloro-2-iodonitrobenzene
160938-18-1 97%
10g
£75.00 2022-02-28
Fluorochem
036025-25g
4-Chloro-2-iodonitrobenzene
160938-18-1 97%
25g
£147.00 2022-02-28
Chemenu
CM249918-25g
4-Chloro-2-iodo-1-nitrobenzene
160938-18-1 95%
25g
$184 2021-06-16
Chemenu
CM249918-100g
4-Chloro-2-iodo-1-nitrobenzene
160938-18-1 95%
100g
$449 2021-06-16
Alichem
A013032028-250mg
4-Chloro-2-iodonitrobenzene
160938-18-1 97%
250mg
494.40 USD 2021-06-22
Alichem
A013032028-500mg
4-Chloro-2-iodonitrobenzene
160938-18-1 97%
500mg
782.40 USD 2021-06-22
Alichem
A013032028-1g
4-Chloro-2-iodonitrobenzene
160938-18-1 97%
1g
1,445.30 USD 2021-06-22
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AE919-20g
4-Chloro-2-iodo-1-nitrobenzene
160938-18-1 97%
20g
1024.0CNY 2021-07-10
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD